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Compound of Interest

Compound Name: SAR125844

Cat. No.: B1684697

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like SAR125844, a potent and selective MET kinase
inhibitor, are paramount for laboratory safety and environmental protection. Due to its
classification as a potential antineoplastic agent, stringent disposal procedures must be
followed.

While a specific, publicly available Safety Data Sheet (SDS) for SAR125844 is not readily
accessible, this guide provides essential, immediate safety and logistical information based on
general best practices for the disposal of cytotoxic and antineoplastic compounds. It is crucial
to obtain the official SDS from the supplier before handling and disposing of SAR125844.

Immediate Safety and Handling Precautions

Prior to any handling or disposal procedures, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines and protocols. All
personnel handling SAR125844 must be trained on the potential hazards and the appropriate
safety measures.

Personal Protective Equipment (PPE):
» Gloves: Double gloving with chemotherapy-rated gloves is required.

e Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric.
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o Eye Protection: Chemical splash goggles or a face shield.

» Respiratory Protection: A NIOSH-approved respirator may be necessary depending on the
procedure and the potential for aerosolization.

Engineering Controls:

 All handling of SAR125844, including preparation of solutions and weighing of the solid
compound, should be conducted in a certified chemical fume hood or a Class Il Type B2
biological safety cabinet to minimize inhalation exposure.

Step-by-Step Disposal Procedures
The following procedures are based on general guidelines for the disposal of cytotoxic waste.
1. Segregation of Waste:

¢ All materials that have come into contact with SAR125844 are considered hazardous waste.
This includes, but is not limited to:

o Unused or expired SAR125844 powder or solutions.
o Contaminated labware (e.qg., vials, pipettes, flasks).
o Contaminated PPE (gloves, gowns, etc.).
o Spill cleanup materials.

2. Waste Containment:

¢ Solid Waste: All contaminated solid materials must be placed in a designated, leak-proof,
and puncture-resistant hazardous waste container. This container should be clearly labeled
with "Hazardous Waste," "Cytotoxic," and the chemical name "SAR125844."

» Liquid Waste: Unused solutions of SAR125844 should be collected in a designated, leak-
proof, and clearly labeled hazardous waste container. Do not mix with other chemical waste
streams unless approved by your institution's EHS.
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e Sharps: All contaminated sharps (needles, syringes, scalpels) must be disposed of
immediately in a designated, puncture-resistant sharps container labeled for cytotoxic sharps
waste.

3. Decontamination of Work Surfaces:

» Following any work with SAR125844, all surfaces and equipment in the work area must be
decontaminated. A two-step cleaning process is recommended:

o Clean the surface with a detergent solution.

o Rinse the surface with a suitable solvent (e.g., 70% ethanol or as recommended by your
EHS).

 All cleaning materials (wipes, pads) must be disposed of as hazardous waste.
4. Final Disposal:

o Sealed and labeled hazardous waste containers should be transported to your institution's
designated hazardous waste storage area for pickup and disposal by a licensed hazardous
waste contractor.

o Never dispose of SAR125844 or any contaminated materials in the regular trash or down the
drain.

Quantitative Data Summary

While specific quantitative data for SAR125844's physical and chemical properties relevant to
disposal are limited in publicly available sources, the following information has been compiled
from various research articles and chemical supplier websites.

Property Value Source
Molecular Formula C25H23FNs02S2 PubChem
Molecular Weight 550.6 g/mol PubChem

CAS Number 1116743-46-4 MedchemExpress
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Logical Workflow for SAR125844 Waste Disposal

The following diagram illustrates the decision-making process for the proper segregation and
disposal of waste generated during research involving SAR125844.
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Caption: Decision workflow for the proper disposal of SAR125844 waste.
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By adhering to these procedures and consulting with institutional safety experts, researchers
can ensure the safe handling and disposal of SAR125844, fostering a secure laboratory
environment and responsible environmental stewardship.

« To cite this document: BenchChem. [Navigating the Safe Disposal of SAR125844: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684697#sar125844-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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